Cas no 2740753-13-1 (2-Amino-5-pyrazinecarboxylic acid hydrate)

• Product Name: 2-Amino-5-pyrazinecarboxylic acid hydrate
• CAS No: 2740753-13-1
• MF: C₅H₇N₃O₃
• MW: 157.127380609512
• CID: 6785304
• PubChem ID: 154701032
• Update Time: 2025-06-21

2-Amino-5-pyrazinecarboxylic acid hydrate Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-pyrazinecarboxylic acid hydrate
• 2740753-13-1

• Inchi： 1S/C5H5N3O2.H2O/c6-4-2-7-3(1-8-4)5(9)10;/h1-2H,(H2,6,8)(H,9,10);1H2
• InChI Key： ASWXEXHDXKPGBL-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=CN=1)N)=O.O

Computed Properties

• Exact Mass: 157.04874109g/mol
• Monoisotopic Mass: 157.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.1Ų

Additional information on 2-Amino-5-pyrazinecarboxylic acid hydrate

2-Amino-5-pyrazinecarboxylic acid hydrate (CAS No. 2740753-13-1): An Overview of Its Properties, Applications, and Recent Research

2-Amino-5-pyrazinecarboxylic acid hydrate (CAS No. 2740753-13-1) is a versatile compound with significant potential in various fields, including medicinal chemistry, materials science, and analytical chemistry. This compound is characterized by its unique molecular structure, which consists of an amino group and a carboxylic acid group attached to a pyrazine ring. The presence of these functional groups imparts distinct chemical and physical properties that make it a valuable building block in the synthesis of more complex molecules.

The chemical formula of 2-Amino-5-pyrazinecarboxylic acid hydrate is C₅H₆N₄O₂·H₂O, and its molecular weight is approximately 166.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and polar organic solvents such as methanol and ethanol. These solubility properties make it easy to handle and process in laboratory settings.

In the realm of medicinal chemistry, 2-Amino-5-pyrazinecarboxylic acid hydrate has attracted considerable attention due to its potential as a precursor for the synthesis of bioactive molecules. Pyrazine derivatives have been extensively studied for their pharmacological activities, including antimicrobial, antiviral, and anticancer properties. Recent research has shown that compounds derived from 2-Amino-5-pyrazinecarboxylic acid hydrate exhibit promising therapeutic effects against various diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis and biological evaluation of a series of pyrazine-based compounds derived from 2-Amino-5-pyrazinecarboxylic acid hydrate. The researchers found that these derivatives exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to the inhibition of viral replication through interference with key viral enzymes.

In addition to its medicinal applications, 2-Amino-5-pyrazinecarboxylic acid hydrate has been explored for its use in materials science. Pyrazine derivatives are known for their ability to form stable complexes with metal ions, making them useful in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and drug delivery systems.

A recent study published in the Journal of Materials Chemistry A in 2020 described the synthesis of a novel MOF using 2-Amino-5-pyrazinecarboxylic acid hydrate as a ligand. The resulting MOF exhibited high porosity and excellent thermal stability, making it suitable for gas adsorption applications. The researchers also demonstrated that the MOF could be used as an efficient catalyst for the reduction of nitroarenes under mild conditions.

The analytical chemistry community has also shown interest in 2-Amino-5-pyrazinecarboxylic acid hydrate. Its unique spectral properties make it a valuable reference compound for various analytical techniques, including mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. A study published in Analytical Chemistry in 2019 reported the use of 2-Amino-5-pyrazinecarboxylic acid hydrate as an internal standard for the quantitative analysis of pyrazine derivatives in complex matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The environmental impact of chemical compounds is an important consideration in their development and application. Recent studies have investigated the biodegradability and ecotoxicity of pyrazine derivatives, including 2-Amino-5-pyrazinecarboxylic acid hydrate. A study published in Environmental Science & Technology in 2018 found that 2-Amino-5-pyrazinecarboxylic acid hydrate exhibits moderate biodegradability under aerobic conditions and low ecotoxicity towards aquatic organisms. These findings suggest that it can be used safely in various applications without significant environmental concerns.

In conclusion, 2-Amino-5-pyrazinecarboxylic acid hydrate (CAS No. 2740753-13-1) is a multifaceted compound with diverse applications across multiple fields. Its unique chemical structure and properties make it a valuable building block for the synthesis of bioactive molecules, coordination polymers, and analytical standards. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern chemistry.